molecular formula C10H11N3O B8665741 1-(cyclopropylmethyl)-1H-benzotriazol-5-ol

1-(cyclopropylmethyl)-1H-benzotriazol-5-ol

Cat. No.: B8665741
M. Wt: 189.21 g/mol
InChI Key: MMIIFIZYZOACNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(cyclopropylmethyl)-1H-benzotriazol-5-ol is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11N3O

Molecular Weight

189.21 g/mol

IUPAC Name

1-(cyclopropylmethyl)benzotriazol-5-ol

InChI

InChI=1S/C10H11N3O/c14-8-3-4-10-9(5-8)11-12-13(10)6-7-1-2-7/h3-5,7,14H,1-2,6H2

InChI Key

MMIIFIZYZOACNE-UHFFFAOYSA-N

Canonical SMILES

C1CC1CN2C3=C(C=C(C=C3)O)N=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(Cyclopropylmethyl)-5-methoxy-1H-benzotriazole (8-3, 11.0 g, 54.1 mmol) was dissolved in dichloromethane (200 mL) and cooled to 0° C. The mixture was treated with boron tribromide (108 mL, 1 M dichloromethane solution, 108 mmol, 2 equiv) and warmed to ambient temperature. After stirring for 3 hours, the mixture was treated with sodium bicarbonate over 1 hour (˜100 mL, aqueous saturated) and the mixture was stirred for an additional 14 hours. The mixture was neutralized to pH<5 with 12 N aqueous hydrochloric acid dropwise and the mixture was extracted with dichloromethane containing 10% methanol (4×750 mL). The combined organic extracts were dried with sodium sulfate, filtered and concentrated in vacuo, providing the titled compound 9-1.
Quantity
11 g
Type
reactant
Reaction Step One
Quantity
200 mL
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solvent
Reaction Step One
Quantity
108 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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